Cas no 922086-20-2 (4-tert-butyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethylbenzamide)
4-tert-butyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- 4-tert-butyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethylbenzamide
- 4-tert-butyl-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-morpholin-4-ylethyl]benzamide
- AKOS004982431
- 922086-20-2
- F2292-0293
- 4-tert-butyl-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethyl]benzamide
- 4-(tert-butyl)-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-morpholinoethyl)benzamide
-
- Inchi: 1S/C27H37N3O2/c1-27(2,3)23-10-7-20(8-11-23)26(31)28-19-25(30-14-16-32-17-15-30)22-9-12-24-21(18-22)6-5-13-29(24)4/h7-12,18,25H,5-6,13-17,19H2,1-4H3,(H,28,31)
- InChI Key: VLMADMCEKFSGNV-UHFFFAOYSA-N
- SMILES: C(NCC(C1C=CC2=C(C=1)CCCN2C)N1CCOCC1)(=O)C1=CC=C(C(C)(C)C)C=C1
Computed Properties
- Exact Mass: 435.28857743g/mol
- Monoisotopic Mass: 435.28857743g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 32
- Rotatable Bond Count: 6
- Complexity: 605
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 44.8Ų
4-tert-butyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2292-0293-2μmol |
4-tert-butyl-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethyl]benzamide |
922086-20-2 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2292-0293-5μmol |
4-tert-butyl-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethyl]benzamide |
922086-20-2 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2292-0293-10μmol |
4-tert-butyl-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethyl]benzamide |
922086-20-2 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2292-0293-1mg |
4-tert-butyl-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethyl]benzamide |
922086-20-2 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2292-0293-2mg |
4-tert-butyl-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethyl]benzamide |
922086-20-2 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2292-0293-3mg |
4-tert-butyl-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethyl]benzamide |
922086-20-2 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2292-0293-4mg |
4-tert-butyl-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethyl]benzamide |
922086-20-2 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2292-0293-5mg |
4-tert-butyl-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethyl]benzamide |
922086-20-2 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2292-0293-10mg |
4-tert-butyl-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethyl]benzamide |
922086-20-2 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
4-tert-butyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethylbenzamide Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 4-tert-butyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethylbenzamide
Comprehensive Overview of 4-tert-butyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethylbenzamide (CAS No. 922086-20-2)
4-tert-butyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethylbenzamide (CAS No. 922086-20-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, often abbreviated for convenience in scientific literature, combines a tetrahydroquinoline core with a morpholine moiety and a tert-butylbenzamide group, making it a subject of interest for drug discovery and development.
The molecular structure of 4-tert-butyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethylbenzamide is characterized by its multi-functional groups, which contribute to its potential bioactivity. Researchers have explored its interactions with various biological targets, particularly in the context of central nervous system (CNS) disorders and inflammatory pathways. The presence of the morpholine ring, a common pharmacophore in medicinal chemistry, suggests possible applications in modulating enzyme activity or receptor binding.
In recent years, the demand for novel small molecule therapeutics has surged, driven by advancements in precision medicine and personalized treatment approaches. Compounds like 4-tert-butyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethylbenzamide are often investigated for their potential to address unmet medical needs. For instance, its structural analogs have been studied in the context of neurodegenerative diseases, such as Alzheimer's and Parkinson's, where modulation of specific pathways is critical.
The synthesis of 4-tert-butyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethylbenzamide typically involves multi-step organic reactions, including amide coupling, reductive amination, and cyclization processes. These methods are optimized to achieve high yields and purity, which are essential for subsequent biological testing. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm the compound's identity and assess its quality.
From a commercial perspective, 4-tert-butyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethylbenzamide is primarily available for research purposes. Suppliers often highlight its use in high-throughput screening (HTS) and lead optimization campaigns. The compound's CAS No. 922086-20-2 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. Researchers frequently search for this CAS number to locate reliable vendors or access technical data sheets.
Environmental and safety considerations are also paramount when handling 4-tert-butyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethylbenzamide. While it is not classified as a hazardous material, standard laboratory precautions, such as the use of personal protective equipment (PPE) and proper ventilation, are recommended. The compound's stability under various conditions (e.g., temperature, pH) is often evaluated to ensure its suitability for long-term studies.
In the context of artificial intelligence (AI) and machine learning (ML) in drug discovery, compounds like 4-tert-butyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethylbenzamide are increasingly being analyzed using in silico methods. Predictive models can assess its ADME (absorption, distribution, metabolism, excretion) properties or predict potential off-target effects, accelerating the research process. This aligns with the growing trend of computational chemistry in modern pharmaceutical development.
Future research directions for 4-tert-butyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethylbenzamide may include deeper mechanistic studies to elucidate its mode of action or the development of derivatives with enhanced selectivity and potency. Collaborative efforts between academia and industry could further unlock its potential, particularly in niche therapeutic areas.
In summary, 4-tert-butyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethylbenzamide (CAS No. 922086-20-2) represents a promising scaffold in medicinal chemistry. Its intricate structure and versatile applications make it a valuable tool for researchers exploring new frontiers in drug discovery and biochemical research. As scientific inquiries evolve, this compound is likely to remain a focal point in the quest for innovative therapeutic solutions.
922086-20-2 (4-tert-butyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(morpholin-4-yl)ethylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)